Cas no 2503-23-3 (2-Hydroxy-5-methoxybenzeneethanol)

• Product Name: 2-Hydroxy-5-methoxybenzeneethanol
• CAS No: 2503-23-3
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 1059938
• PubChem ID: 13758738
• Update Time: 2025-06-15

2-Hydroxy-5-methoxybenzeneethanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methoxybenzeneethanol
• 2-(2-hydroxy-5-methoxyphenyl)ethanol

• Inchi： 1S/C9H12O3/c1-12-8-2-3-9(11)7(6-8)4-5-10/h2-3,6,10-11H,4-5H2,1H3
• InChI Key： QDWDCLLBONTGIK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C1)CCO)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-Hydroxy-5-methoxybenzeneethanol

Comprehensive Overview of 2-Hydroxy-5-methoxybenzeneethanol (CAS No. 2503-23-3): Properties, Applications, and Industry Insights

2-Hydroxy-5-methoxybenzeneethanol, identified by its CAS No. 2503-23-3, is a phenolic derivative with a unique chemical structure that combines hydroxyl and methoxy functional groups. This compound has garnered significant attention in the pharmaceutical, cosmetic, and fragrance industries due to its versatile properties. Its molecular formula, C₉H₁₂O₃, and structural features make it a valuable intermediate in synthetic chemistry. Researchers and manufacturers often seek 2-Hydroxy-5-methoxybenzeneethanol for its potential antioxidant and anti-inflammatory effects, aligning with the growing demand for natural and sustainable ingredients.

In recent years, the surge in consumer interest in clean-label products and green chemistry has propelled the exploration of compounds like 2-Hydroxy-5-methoxybenzeneethanol. Its compatibility with biodegradable formulations and low environmental impact positions it as a preferred choice for eco-conscious brands. Frequently searched terms such as "phenolic antioxidants" and "methoxybenzene derivatives" highlight its relevance in academic and industrial discussions. Moreover, its role in skincare actives and aroma synthesis further underscores its multidisciplinary applications.

The synthesis of 2-Hydroxy-5-methoxybenzeneethanol typically involves controlled etherification and reduction processes, ensuring high purity and yield. Analytical techniques like HPLC and GC-MS are employed to verify its quality, addressing common queries such as "how to analyze phenolic compounds." Regulatory compliance, including REACH and FDA guidelines, is critical for its commercial use, particularly in cosmetic preservatives and pharmaceutical excipients. This aligns with the industry's focus on safety and transparency, as evidenced by trending searches for "non-toxic chemical alternatives."

From a commercial perspective, CAS No. 2503-23-3 is often sourced for its stability and solubility in both aqueous and organic solvents. Its incorporation into anti-aging serums and essential oil blends reflects its adaptability to diverse formulations. Emerging studies also explore its potential in nutraceuticals, responding to the rising popularity of "functional ingredients" in health supplements. As sustainability becomes a priority, the compound's biodegradability and low toxicity profile make it a standout candidate for future innovations.

In conclusion, 2-Hydroxy-5-methoxybenzeneethanol (CAS No. 2503-23-3) exemplifies the intersection of chemistry and consumer trends. Its multifaceted applications, coupled with stringent quality standards, ensure its continued relevance in scientific and industrial domains. By addressing high-volume search queries like "benefits of methoxy phenols" and "natural fragrance ingredients," this overview bridges the gap between technical expertise and market demand, offering a holistic perspective on this remarkable compound.